Cas no 1349718-99-5 (4-Methyl-2-trifluoromethylthiophene)
1349718-99-5 structure
Product Name:4-Methyl-2-trifluoromethylthiophene
CAS No:1349718-99-5
MF:C6H5F3S
MW:166.164110898972
CID:4591716
PubChem ID:18739042
Update Time:2024-03-01
4-Methyl-2-trifluoromethylthiophene Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-2-(trifluoromethyl)thiophene
- 4-Methyl-2-trifluoromethylthiophene
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- MDL： MFCD19686202
- Inchi： 1S/C6H5F3S/c1-4-2-5(10-3-4)6(7,8)9/h2-3H,1H3
- InChI Key： YBROCCPNPCFMCI-UHFFFAOYSA-N
- SMILES： C1(C(F)(F)F)SC=C(C)C=1
Computed Properties
- Exact Mass: 166.00640582g/mol
- Monoisotopic Mass: 166.00640582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 28.2Ų
4-Methyl-2-trifluoromethylthiophene Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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